6-(2,5-Dimethyl-1,3-oxazol-4-yl)pyridine-2-carboxylic acid

• IUPAC Name: 6-(2,5-dimethyl-1,3-oxazol-4-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H10N2O3/c1-6-10(12-7(2)16-6)8-4-3-5-9(13-8)11(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key: FZGKJFKERRICOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C)C2=NC(=CC=C2)C(=O)O
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol

Description

Oxazole is an important heterocyclic nucleus found in various bioactive natural products and pharmaceuticals. It’s a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

Oxazole derivatives can be synthesized from easily available arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine. This reaction involves an I2/Cu(NO3)2•3H2O-assisted generation of α-iodo acetophenones, a Kornblum oxidation to phenylglyoxals, a condensation to imines, and a decarboxylation/annulation/oxidation reaction sequence.

Molecular Structure Analysis

The structure of oxazole derivatives often incorporates an oxazole ring, a five-membered heterocyclic moiety. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Chemical Reactions Analysis

Oxazole derivatives can undergo various chemical reactions. For instance, palladium-catalyzed C-5 arylation of oxazoles is preferred in polar solvents, whereas C-2 arylation is preferred in nonpolar solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxazole derivatives can vary depending on their specific structure. For example, oxazole itself is a stable liquid at room temperature with a boiling point of 69 °C.

Safety and Hazards

Safety and hazards associated with oxazole derivatives can vary depending on their specific structure. For example, some oxazole derivatives can cause skin and eye irritation.

Future Directions

Oxazole derivatives have a wide spectrum of biological activities, which has drawn the attention of researchers around the globe to synthesize various oxazole derivatives and screen them for their various biological activities. This suggests that there could be potential for future research and development involving “6-(2,5-Dimethyl-1,3-oxazol-4-yl)pyridine-2-carboxylic acid” and similar compounds.